Cas no 859179-44-5 (2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 859179-44-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 4779361
• PubChem ID: 16784429
• Update Time: 2025-11-06

2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-2-yl)cyclohexane-1-carboxylic acid
• 2-(1H-benzimidazol-2-yl)cyclohexane-1-carboxylic acid
• 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H16N2O2/c17-14(18)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h3-4,7-10H,1-2,5-6H2,(H,15,16)(H,17,18)
• InChI Key： DTGLJJGNYMKVHI-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid (CAS: 859179-44-5)

The compound 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid (CAS: 859179-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzimidazole and cyclohexane carboxylic acid moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential as a novel pharmacophore.

One of the key areas of research has been the synthesis and structural characterization of 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step reaction sequence, starting from commercially available cyclohexane derivatives, followed by cyclization and functional group transformations. The structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the synthesized product.

In addition to its synthesis, the biological activity of 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. These findings suggest its potential application in the development of anti-inflammatory agents.

Further research has explored the molecular interactions of 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid with biological targets. Computational docking studies have revealed that the benzimidazole moiety plays a critical role in binding to the active site of target proteins, while the cyclohexane carboxylic acid group enhances solubility and bioavailability. These insights have guided the design of derivatives with improved pharmacological profiles, as discussed in a recent review in Current Topics in Medicinal Chemistry (2024).

Despite these promising findings, challenges remain in the development of 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. Ongoing research is focusing on optimizing the compound's pharmacokinetic properties and evaluating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(1H-1,3-Benzodiazol-2-yl)cyclohexane-1-carboxylic acid (CAS: 859179-44-5) represents a promising scaffold for drug development, with demonstrated biological activity and potential therapeutic applications. Continued research efforts are essential to fully unlock its potential and overcome existing challenges. This compound exemplifies the intersection of chemical synthesis and biological evaluation, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.